Cas no 120871-64-9 (rac-(3R,4S)-4-(prop-2-en-1-yl)oxolan-3-ol)

• Product Name: rac-(3R,4S)-4-(prop-2-en-1-yl)oxolan-3-ol
• CAS No: 120871-64-9
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 4577712
• PubChem ID: 68664941
• Update Time: 2025-06-18

rac-(3R,4S)-4-(prop-2-en-1-yl)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-(prop-2-en-1-yl)oxolan-3-ol, trans
• rac-(3R,4S)-4-(prop-2-en-1-yl)oxolan-3-ol

• Inchi： 1S/C7H12O2/c1-2-3-6-4-9-5-7(6)8/h2,6-8H,1,3-5H2/t6-,7-/m0/s1
• InChI Key： DVVPXYBQHQSSCX-BQBZGAKWSA-N
• SMILES： O1C[C@H](CC=C)[C@@H](O)C1

Computed Properties

• Exact Mass: 128.083729621g/mol
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 29.5Ų

Additional information on rac-(3R,4S)-4-(prop-2-en-1-yl)oxolan-3-ol

Professional Introduction to rac-(3R,4S)-4-(prop-2-en-1-yl)oxolan-3-ol and CAS No 120871-64-9

Rac-(3R,4S)-4-(prop-2-en-1-yl)oxolan-3-ol, a compound with the CAS number 120871-64-9, represents a significant advancement in the field of chemo-biopharmaceutical research. This enantiomerically pure compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecule's stereochemistry, characterized by the specific configuration at the 3R and 4S positions, plays a crucial role in its biological activity and interaction with target enzymes and receptors.

The chemical structure of rac-(3R,4S)-4-(prop-2-en-1-yl)oxolan-3-ol consists of an oxolane ring substituted with a propenyl group at the 4-position and a hydroxyl group at the 3-position. This configuration imparts a high degree of flexibility and reactivity, making it an attractive scaffold for designing novel therapeutic agents. The presence of the propenyl group enhances the compound's ability to interact with various biological targets, while the hydroxyl group provides a site for further functionalization.

In recent years, there has been growing interest in the development of chiral compounds for pharmaceutical applications. The enantiomeric purity of rac-(3R,4S)-4-(prop-2-en-1-yl)oxolan-3-ol ensures minimal side effects and improved efficacy compared to racemic mixtures. This has been particularly evident in studies involving drug metabolism and pharmacokinetics, where enantiopure compounds often exhibit more predictable and favorable profiles.

One of the most compelling aspects of rac-(3R,4S)-4-(prop-2-en-1-yl)oxolan-3-ol is its potential as a building block for more complex molecules. Researchers have leveraged its structural features to develop derivatives with enhanced biological activity. For instance, modifications at the 3-position hydroxyl group have led to compounds with improved binding affinity to specific enzymes. Similarly, alterations to the propenyl moiety have resulted in enhanced solubility and bioavailability.

The compound's relevance extends beyond its structural versatility. Recent studies have highlighted its role in modulating key biological pathways associated with inflammation and oxidative stress. By interacting with specific enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), rac-(3R,4S)-4-(prop-2-en-1-yl)oxolan-3-ol has shown promise in alleviating symptoms associated with chronic inflammatory conditions. Furthermore, its ability to scavenge reactive oxygen species makes it a candidate for developing antioxidant therapies.

The synthesis of rac-(3R,4S)-4-(propenyl)oxolan has been refined through advanced stereoselective methodologies. Techniques such as asymmetric hydrogenation and enzymatic resolution have enabled the production of high-purity enantiomers. These advancements not only improve yield but also reduce environmental impact by minimizing waste generation. The scalability of these synthetic routes is crucial for transitioning from laboratory-scale production to industrial manufacturing.

Evaluation of rac-(3R,4S)-4-(propenyl)oxolan in preclinical models has provided valuable insights into its therapeutic potential. In vitro studies have demonstrated its efficacy in inhibiting inflammatory mediators and reducing oxidative damage. Animal models have further corroborated these findings by showing reduced inflammation and improved functional outcomes in conditions such as arthritis and neurodegeneration. These results underscore the compound's promise as a lead candidate for further clinical development.

The regulatory landscape for enantiopure pharmaceuticals is evolving rapidly, reflecting their growing importance in drug development. Rac-(3R,4S)-4-(propenyl)oxolan exemplifies how regulatory agencies are increasingly recognizing the need for enantiopurity to ensure safety and efficacy. This trend is driving innovation in synthetic chemistry and analytical methods to meet regulatory standards effectively.

Future research directions for rac-(3R,4S)-4-(propenyl)oxolan include exploring its mechanism of action in greater detail. Understanding how it interacts with biological targets at a molecular level will provide critical insights for optimizing its therapeutic potential. Additionally, investigating its potential as an intermediate in drug discovery pipelines could uncover novel applications across various therapeutic areas.

The integration of computational modeling and high-throughput screening technologies is poised to accelerate the development of derivatives based on rac-(3R,4S)-4-(propenyl)oxolan. These tools can predict biological activity and optimize molecular properties before experimental synthesis begins, significantly reducing development time and costs. Such advancements align with broader trends toward precision medicine, where personalized therapeutic strategies are tailored to individual patient needs.

In conclusion, rac-(3R,4S)-4-(propenyl)oxolan is a versatile and promising compound that exemplifies the intersection of stereochemistry and medicinal chemistry. Its unique structural features offer opportunities for developing novel therapeutics with improved efficacy and safety profiles. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs worldwide.